Cas no 52977-63-6 (4,7-Dichloro-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,7-Dichloro-2,3-dihydro-1H-inden-1-one
• CAS No: 52977-63-6
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• MDL: MFCD16876799
• CID: 2951209
• PubChem ID: 10104266
• Update Time: 2025-11-02

4,7-Dichloro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,7-二氯-1-茚酮
• 4,7-dichloro-2,3-dihydro-1H-inden-1-one
• 4,7-Dichloro-1-indanone
• 1H-Inden-1-one, 4,7-dichloro-2,3-dihydro-
• AK548506
• CCA97763
• WLZ3236
• 4,7-dichloro-2,3-dihydroinden-1-one
• CS-0030410
• AKOS026739280
• F52751
• 52977-63-6
• C9H6Cl2O
• MFCD16876799
• DS-19447
• 958-914-9
• 4,7-Dichloro-2,3-dihydro-1H-inden-1-one

• MDL： MFCD16876799
• Inchi： 1S/C9H6Cl2O/c10-6-2-3-7(11)9-5(6)1-4-8(9)12/h2-3H,1,4H2
• InChI Key： CRYBQWFSLAUFPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(CCC=21)=O)Cl

Computed Properties

• Exact Mass: 199.9795702g/mol
• Monoisotopic Mass: 199.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4,7-Dichloro-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4,7-Dichloro-2,3-dihydro-1H-inden-1-one (CAS No. 52977-63-6)

4,7-Dichloro-2,3-dihydro-1H-inden-1-one, with the CAS number 52977-63-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and material science. This compound, characterized by its unique dichloro-substituted indenone structure, serves as a critical building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4,7-Dichloro-2,3-dihydro-1H-inden-1-one synthesis" or "CAS 52977-63-6 applications," reflecting its relevance in advanced chemical research.

The molecular structure of 4,7-Dichloro-2,3-dihydro-1H-inden-1-one features a dihydroindenone core with chlorine atoms at the 4 and 7 positions, which enhances its reactivity and utility in cross-coupling reactions. This property makes it a valuable intermediate for constructing complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to minimize environmental impact, aligning with global sustainability goals.

In the context of drug discovery, 4,7-Dichloro-2,3-dihydro-1H-inden-1-one is often explored for its potential as a precursor to bioactive molecules. Its structural motif is found in compounds targeting central nervous system (CNS) disorders and inflammatory diseases, topics frequently searched by medical researchers. Additionally, its role in material science, such as in the synthesis of organic semiconductors, has been highlighted in recent studies, addressing the growing demand for flexible electronics and renewable energy technologies.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS 52977-63-6, ensuring high purity for research and industrial applications. The compound's stability under various conditions is another area of interest, with queries such as "4,7-Dichloro-2,3-dihydro-1H-inden-1-one stability" frequently appearing in scientific databases. This underscores the need for detailed technical data to support its safe handling and storage.

From a commercial perspective, 4,7-Dichloro-2,3-dihydro-1H-inden-1-one is supplied by leading chemical manufacturers, with specifications tailored to meet the demands of high-throughput screening and custom synthesis. The compound's pricing and availability are often discussed in forums dedicated to chemical procurement, reflecting its niche yet vital role in the supply chain. Regulatory compliance, particularly regarding REACH and GMP standards, is another critical consideration for buyers.

In summary, 4,7-Dichloro-2,3-dihydro-1H-inden-1-one (CAS 52977-63-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and alignment with contemporary research trends, such as sustainable synthesis and drug development, ensure its continued relevance in scientific and industrial communities. For those seeking in-depth information, resources like SciFinder and PubChem provide extensive data on its properties and uses.